Cas no 2004350-32-5 (1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2004350-32-5
• MF: C₁₀H₉Cl₂FO₂S
• MW: 283.146663427353
• CID: 5824970
• PubChem ID: 165870024
• Update Time: 2025-07-23

1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• EN300-1143081
• 2004350-32-5
• 1-[(2-chloro-4-fluorophenyl)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C10H9Cl2FO2S/c11-9-5-8(13)2-1-7(9)6-10(3-4-10)16(12,14)15/h1-2,5H,3-4,6H2
• InChI Key： USUGRKSJWVXKGZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=CC(=CC=2Cl)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 281.9684342g/mol
• Monoisotopic Mass: 281.9684342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2004350-32-5 and Product Name: 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride

The compound identified by the CAS number 2004350-32-5 and the product name 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring, coupled with the cyclopropane moiety, contributes to its distinct reactivity and potential biological activity.

In recent years, there has been growing interest in the use of cyclopropane-based scaffolds in drug design due to their ability to induce conformational constraints that can enhance binding affinity and selectivity. The 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride molecule is particularly noteworthy for its potential applications in the synthesis of bioactive compounds. The sulfonyl chloride functional group provides a versatile handle for further chemical modifications, allowing for the exploration of diverse pharmacological profiles.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. The 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride scaffold has shown promise in targeting specific kinases by virtue of its rigid structure, which can mimic natural substrates and interfere with enzymatic activity. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases, suggesting their potential as lead compounds for drug development.

The fluorine atom in the 2-chloro-4-fluorophenyl group is particularly important, as it can influence both metabolic stability and binding interactions. Fluorine substitution often enhances lipophilicity and binding affinity, which are critical factors in drug design. Additionally, the chloro group provides a site for further functionalization, enabling chemists to explore different chemical space. This dual functionality makes 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have indicated that it can interact with biological targets in a manner that is favorable for drug-like properties. These studies have helped identify key structural features that contribute to its activity, providing insights into how modifications can be made to optimize its pharmacological effects. The cyclopropane ring, for instance, has been shown to enhance binding by restricting rotation around certain bonds, which can improve both potency and selectivity.

The synthesis of 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonyl chloride group is typically achieved through reactions with sulfonic acids or their derivatives under appropriate conditions. The presence of both chloro and fluoro substituents necessitates careful handling to prevent unwanted side reactions, but when executed correctly, it yields a highly reactive intermediate suitable for further derivatization.

In conclusion, 1-(2-chloro-4-fluorophenyl)methylcyclopropane-1-sulfonyl chloride represents a promising candidate for the development of novel therapeutic agents. Its unique structural features and reactivity make it a valuable tool for medicinal chemists exploring new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.